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Compound of Interest

Compound Name: 1-Bromo-2-methylpropane

Cat. No.: B043306

Essential Safety and Handling Guide for 1-
Bromo-2-methylpropane

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols and logistical information for handling
1-Bromo-2-methylpropane, including personal protective equipment (PPE), operational
procedures, and disposal plans. Our aim is to be your preferred resource for laboratory safety
and chemical handling, fostering a culture of safety and trust.

Understanding the Hazards

1-Bromo-2-methylpropane (also known as isobutyl bromide) is a highly flammable liquid and
vapor that can cause significant health effects.[1][2][3] It is crucial to understand its properties
to handle it safely.

Hazard Statements:
o H225: Highly flammable liquid and vapour.[1][4]
e H315: Causes skin irritation.[1][3]

o H319: Causes serious eye irritation.[1][3]
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o H335: May cause respiratory irritation.[1][3]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the recommended PPE for handling 1-Bromo-2-

methylpropane in various laboratory settings.

) Eye/Face ] ) Respiratory
Scenario _ Hand Protection  Body Protection .
Protection Protection
) Tightly fitting ) Flame-resistant )
Routine Chemical- Work in a well-
safety goggles ] lab coat.[5] ]
Laboratory Use ) resistant gloves ventilated area or
conforming to EN o Closed-toe ]
(Small (e.g., Nitrile, a chemical fume
- 166 (EU) or shoes and long
Quantities) Neoprene). hood.[7]
NIOSH (US).[1] pants.[5][6]
Double-gloving
with a flexible Work in a

Handling Large

laminate glove

Flame-resistant

chemical fume

N Chemical splash (e.g., Silver and impervious hood. If exposure
Quantities or ) ] o
] goggles and a Shield) under a clothing.[1] An limits are
Potential for ] )
] face shield.[6] pair of heavy- apron may be exceeded, use a
Splashing ) )
duty chemically required. full-face
resistant outer respirator.[1]
gloves.[6][8]
Positive-
) ) pressure, self-
Spill or Chemical splash Heavy-duty, ) )
i Chemical- contained
Emergency goggles and a chemical- ) ) _
] ) resistant suit. breathing
Response face shield.[6] resistant gloves.
apparatus
(SCBA).[9]

Chemical and Physical Properties

Understanding the physical and chemical properties of 1-Bromo-2-methylpropane is essential

for safe handling and storage.
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Property Value

CAS Number 78-77-3[2]

Molecular Formula C4H9Br[3]

Molecular Weight 137.02 g/mol [4]
Appearance Colorless liquid[3]
Boiling Point 90 - 92 °CJ[3]

Melting Point -119 °C[1]

Flash Point 18 °C (65 °F)[3][10]
Density 1.26 g/mL at 20 °C[3]
Solubility in Water Insoluble[10]

Standard Operating Procedure: Nucleophilic
Substitution Reaction

This protocol outlines a standard laboratory procedure involving 1-Bromo-2-methylpropane,
emphasizing safe handling practices.

Objective: To perform a nucleophilic substitution reaction using 1-Bromo-2-methylpropane as
the substrate.

Materials:

1-Bromo-2-methylpropane

Nucleophile (e.g., sodium azide in a suitable solvent)

Reaction flask and condenser

Stir plate and stir bar

Heating mantle
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» Appropriate work-up and purification reagents and equipment
Procedure:
e Preparation:

o Don all required PPE as specified in the "Handling Large Quantities" scenario in the PPE
table.

o Ensure the chemical fume hood is functioning correctly.
o Set up the reaction apparatus inside the fume hood.

e Reaction Setup:

[¢]

In the reaction flask, dissolve the nucleophile in the chosen solvent under stirring.

[¢]

Carefully measure the required volume of 1-Bromo-2-methylpropane using a graduated
cylinder or syringe.

[e]

Slowly add the 1-Bromo-2-methylpropane to the reaction mixture.

[e]

Attach the condenser and start the flow of cooling water.
» Reaction:

o Gently heat the reaction mixture to the desired temperature using the heating mantle.

o Monitor the reaction progress using an appropriate analytical technique (e.g., TLC, GC).
e Work-up and Purification:

o Once the reaction is complete, cool the mixture to room temperature.

[¢]

Quench the reaction carefully by adding an appropriate reagent.

[e]

Perform the necessary extractions and washes to isolate the product.

[e]

Dry the organic layer and remove the solvent using a rotary evaporator.
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o Purify the crude product by a suitable method (e.g., distillation, chromatography).

o Waste Disposal:

o Dispose of all chemical waste, including unused reagents, reaction residues, and
contaminated materials, in appropriately labeled hazardous waste containers.
Halogenated organic waste should be collected in a designated container.[11]

Emergency Response Plan

In the event of an emergency, follow these procedures promptly and safely.
Spill Response:

o Evacuate: Immediately evacuate the area of non-essential personnel.[10]
e Ventilate: Ensure the area is well-ventilated.[7]

» Control Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks, hot
surfaces).[7][10]

o Containment: For small spills, absorb the material with an inert absorbent such as
vermiculite, sand, or earth.[7] For larger spills, a vapor-suppressing foam may be used.[7]

» Collection: Place the absorbed material into a suitable, sealed container for disposal.[7]
e Decontamination: Clean the spill area thoroughly.
First Aid Measures:

« Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.[1][7]

o Skin Contact: Immediately remove contaminated clothing.[1] Wash the affected area with
plenty of soap and water for at least 15 minutes.[7] Seek medical attention if irritation
persists.[1]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and
easy to do.[4] Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, give 2-4 cupfuls of
milk or water.[7] Seek immediate medical attention.

Visual Workflows

The following diagrams illustrate key decision-making processes for handling 1-Bromo-2-
methylpropane safely.

Start: Handling
1-Bromo-2-methylpropane

Assess the Task:
- Scale (small/large)
- Potential for splash/aerosol

arge Scale/
Splash

Spill/

Small Scale
Emergency

Spill or
Emergency

Routine Use
(Small Scale)

Large Scale or
Splash Potential

l B

Full PPE:
Standard PPE: Enhanced PPE: _ - Goggles & Face Shield
- Safety Goggles - Goggles & Face Shield
e - Heavy-Duty Gloves
- Nitrile Gloves - Double Gloves . .
) . . - Chemical Suit
- Flame-Resistant Lab Coat - Impervious Clothing SCBA
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Click to download full resolution via product page

Caption: PPE selection workflow for 1-Bromo-2-methylpropane.
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Caption: Emergency response plan for 1-Bromo-2-methylpropane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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